Cas no 2034255-34-8 (4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 2034255-34-8
• MF: C₁₆H₁₄N₄O₃S
• MW: 342.372361660004
• CID: 6289022
• PubChem ID: 121019371
• Update Time: 2025-10-28

4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide
• 4-cyano-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• F6519-6037
• AKOS026702548
• 4-cyano-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]benzene-1-sulfonamide
• 2034255-34-8
• 4-cyano-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]benzenesulfonamide

• Inchi： 1S/C16H14N4O3S/c17-11-13-4-6-14(7-5-13)24(21,22)19-12-15(16-3-1-10-23-16)20-9-2-8-18-20/h1-10,15,19H,12H2
• InChI Key： CBBHHNUMECETFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NCC(C1=CC=CO1)N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 342.07866149g/mol
• Monoisotopic Mass: 342.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Additional information on 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide

Professional Introduction to 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide (CAS No. 2034255-34-8)

The compound 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide, identified by its CAS number 2034255-34-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule incorporates multiple pharmacophoric elements, including a cyano group, furan moiety, and pyrazole ring, which collectively contribute to its potential therapeutic applications.

In recent years, sulfonamide derivatives have been extensively studied for their diverse pharmacological properties. The presence of the sulfonamide group (N-SO₂-NH₂) in this compound not only enhances its solubility but also facilitates interactions with biological targets. Specifically, the benzenoid backbone and the appended ethyl chain provide a scaffold that can be modulated to optimize binding affinity and selectivity. This structural complexity makes 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide a versatile candidate for further development in drug discovery.

The incorporation of a cyano group at the para position relative to the sulfonamide moiety introduces a polar site that can engage in hydrogen bonding interactions. This feature is particularly relevant in the context of protein-ligand interactions, where precise binding is often critical for therapeutic efficacy. Additionally, the furan ring contributes to the molecule's overall hydrophobicity, influencing its distribution within biological systems. The pyrazole ring, known for its bioisosteric properties with piperazine, further enhances the compound's potential as a pharmacophore.

Recent studies have highlighted the importance of heterocyclic scaffolds in medicinal chemistry. The pyrazole ring, in particular, has been extensively explored for its role in various bioactive molecules. In 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide, the pyrazole moiety is linked to the benzenoid core through an ethyl chain, which provides additional conformational flexibility. This flexibility is crucial for optimizing interactions with biological targets and may contribute to the compound's overall pharmacological profile.

The furan ring in this compound adds another layer of complexity and functionality. Furan derivatives are known for their ability to modulate enzyme activity and receptor binding. The electron-rich nature of the furan ring can facilitate interactions with positively charged residues in biological targets, enhancing binding affinity. This feature makes 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide a promising candidate for further investigation in drug discovery.

In terms of biological activity, preliminary studies suggest that this compound exhibits potential inhibitory effects on various enzymes and receptors relevant to human health. The sulfonamide group is particularly known for its role in inhibiting bacterial growth by disrupting metabolic pathways. Additionally, the cyano group can act as a bioisostere for other functional groups, providing opportunities for structural optimization.

The benzenoid core of this compound provides a stable scaffold that can be further modified to enhance specific biological activities. By strategically altering substituents on the benzene ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethylbenzene-1-sulfonamide. Such modifications are essential for developing lead compounds that exhibit high potency and selectivity.

The ethyl chain connecting the pyrazole ring to the benzenoid core adds another dimension of structural diversity. This chain can influence both the conformational flexibility and electronic properties of the molecule. By varying the length or composition of this chain, researchers can modulate how the compound interacts with biological targets.

In conclusion, 4-cyano-N-2-(furan-2-yl)-2-(1H-pyrazol-1-yilethylbenzene - 1-sulfonamide (CAS No. 2034255 - 34 - 8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of a cyano group, furan moiety, pyrazole ring, and sulfonamide group creates a versatile scaffold that holds great potential for further development in drug discovery.